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Compound of Interest

Compound Name: PD-85639

Cat. No.: B1679138 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility challenges with PD-85639. The following

frequently asked questions (FAQs) and troubleshooting guides are designed to address

common issues and provide clear protocols for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is PD-85639 and what are its basic properties?

PD-85639 is a voltage-gated sodium (Na+) channel blocker.[1] It is supplied as a white to beige

powder.[1] Key chemical properties are summarized in the table below.

Q2: I'm having trouble dissolving PD-85639. What is the recommended solvent?

The recommended solvent for creating a stock solution of PD-85639 is Dimethyl sulfoxide

(DMSO). The reported solubility in DMSO is 2 mg/mL, and warming the solution may be

necessary to achieve full dissolution.[1] For most small molecule compounds, it is advisable to

first prepare a high-concentration stock solution in an organic solvent like DMSO and then

dilute it into your aqueous experimental medium.[2]

Q3: My PD-85639 precipitates when I dilute my DMSO stock solution into an aqueous buffer.

What can I do?
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This is a common issue known as "co-solvent shock," which occurs when a compound that is

highly soluble in an organic solvent is rapidly introduced into an aqueous buffer where its

solubility is much lower.[3] Here are several strategies to troubleshoot this problem:

Lower the Final Concentration: The simplest approach is to use a lower final concentration of

PD-85639 in your assay.[2]

Optimize DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is as low as possible, typically below 1%, to avoid solvent effects on your

experiment.[4]

Use a Surfactant: Adding a small amount of a non-ionic surfactant, such as Tween-20 or

Triton X-100, to your aqueous buffer can help keep the compound in solution.[2]

Incorporate a Co-solvent: A small percentage of a water-miscible co-solvent like ethanol or

polyethylene glycol (PEG) in your aqueous buffer may improve solubility.[2]

Sonication: Briefly sonicating the solution after dilution can help to break down small

precipitates and re-dissolve the compound.[2][5]

Q4: How does pH affect the solubility of PD-85639?

While specific data on the pH-dependent solubility of PD-85639 is not readily available, the

solubility of many small molecule compounds can be influenced by the pH of the solution,

especially for molecules with ionizable groups.[4] It is worth testing a range of pH values for

your aqueous buffer if your experimental setup allows for it.

Data Presentation
Table 1: Chemical and Physical Properties of PD-85639
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Property Value Reference

Synonyms

N-[3-(2,6-Dimethyl-1-

piperidinyl)propyl]-α-

phenylbenzeneacetamide, PD

85639, PD85,639

[1]

CAS Number 149838-21-1 [1]

Molecular Weight 364.52 [1]

Form Powder [1]

Color White to beige [1]

Purity ≥98% (HPLC) [1]

Solubility
DMSO: 2 mg/mL (with

warming)
[1]

Storage Temperature Room temperature [1]

Experimental Protocols
Protocol 1: Preparation of a PD-85639 Stock Solution in
DMSO

Weighing: Accurately weigh the desired amount of PD-85639 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 2

mg/mL concentration.

Dissolution: Vortex the solution for 1-2 minutes. If the solid is not fully dissolved, gently warm

the solution in a 37°C water bath for 5-10 minutes.

Sonication (Optional): If warming does not lead to complete dissolution, sonicate the vial in a

water bath for 5-10 minutes.[4]
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Storage: Once fully dissolved, aliquot the stock solution into single-use volumes to minimize

freeze-thaw cycles and store at -20°C or -80°C, protected from light.[4]

Protocol 2: Troubleshooting Precipitation in Aqueous
Buffers

Prepare Buffers: Prepare a series of your experimental aqueous buffers. If possible, prepare

buffers with varying pH values (e.g., 6.0, 7.4, 8.0) to test for pH effects on solubility.

Intermediate Dilution: Create a high-concentration intermediate dilution of your PD-85639
stock solution in DMSO.

Test Dilution: In separate tubes, add a small volume of the intermediate DMSO solution to

each of the different aqueous buffers to reach the final desired assay concentration. Ensure

the final DMSO concentration is consistent across all conditions and is as low as possible

(e.g., <0.5%).

Observation: Visually inspect each solution for any signs of precipitation or cloudiness

immediately after dilution and after a short incubation period.

Solubility Enhancers (if precipitation occurs):

Surfactants: Prepare the aqueous buffer with a low concentration of a non-ionic surfactant

(e.g., 0.01% Tween-20) and repeat the test dilution.

Co-solvents: Prepare the aqueous buffer with a small percentage of a co-solvent (e.g., 1-

5% ethanol) and repeat the test dilution.

Sonication: If precipitation is observed, briefly sonicate the final diluted solution to see if the

precipitate redissolves.

Visualizations
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Troubleshooting PD-85639 Solubility Workflow
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Caption: A workflow for troubleshooting PD-85639 solubility.
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General Mechanism of a Voltage-Gated Sodium Channel Blocker
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Caption: Mechanism of a voltage-gated sodium channel blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/pz0370
https://www.benchchem.com/pdf/Technical_Support_Center_Navigating_Solubility_and_Stability_of_Kinase_Inhibitors.pdf
https://www.benchchem.com/pdf/Troubleshooting_DOV_216_303_solubility_issues_in_PBS.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Navigating_Solubility_Challenges_of_Novel_Kinase_Inhibitors.pdf
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1382940.html
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1382940.html
https://www.benchchem.com/product/b1679138#troubleshooting-pd-85639-solubility-issues
https://www.benchchem.com/product/b1679138#troubleshooting-pd-85639-solubility-issues
https://www.benchchem.com/product/b1679138#troubleshooting-pd-85639-solubility-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

